Cas no 102367-19-1 (Butanedioic acid,1-(1,1-dimethylethyl) ester, sodium salt (1:1))
102367-19-1 structure
Product Name:Butanedioic acid,1-(1,1-dimethylethyl) ester, sodium salt (1:1)
CAS No:102367-19-1
MF:C8H13NaO4
MW:196.17619395256
CID:139838
PubChem ID:24846210
Update Time:2025-04-19
Butanedioic acid,1-(1,1-dimethylethyl) ester, sodium salt (1:1) Chemical and Physical Properties
Names and Identifiers
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- Butanedioic acid,1-(1,1-dimethylethyl) ester, sodium salt (1:1)
- Butanedioicacid, mono(1,1-dimethylethyl) ester, sodium salt (9CI)
- sodium,4-[(2-methylpropan-2-yl)oxy]-4-oxobutanoate
- 102367-19-1
- tert-Butyl ester of succinic acid sodium salt
- DTXSID00144958
- Succinic acid, tert-butyl ester, sodium salt
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- Inchi: 1S/C8H14O4.Na/c1-8(2,3)12-7(11)5-4-6(9)10;/h4-5H2,1-3H3,(H,9,10);/q;+1/p-1
- InChI Key: CLHDSVCJRNABJW-UHFFFAOYSA-M
- SMILES: [Na+].O(C(CCC(=O)[O-])=O)C(C)(C)C
Computed Properties
- Exact Mass: 196.071153g/mol
- Monoisotopic Mass: 196.071153g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 183
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 196.18g/mol
- Topological Polar Surface Area: 66.4Ų
Butanedioic acid,1-(1,1-dimethylethyl) ester, sodium salt (1:1) Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
102367-19-1 (Butanedioic acid,1-(1,1-dimethylethyl) ester, sodium salt (1:1)) Related Products
- 15026-17-2(Mono-tert-Butyl succinate)
- 43052-39-7(Di-tert-butyl glutarate)
- 843666-27-3(Boc-C14-COOH)
- 63128-51-8(5-Tert-butoxy-5-oxopentanoic acid)
- 73839-20-0(tert-Butyl 6-Hydroxyhexanoate)
- 14734-25-9(tert-Butyl methyl succinate)
- 192123-41-4(2-Methyl-4-oxo-1,4-dihydroquinoline-6-carboxylic Acid)
- 51534-77-1(tert-butyl 4-oxobutanoate)
- 59854-12-5(tert-Butyl 4-hydroxybutanoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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